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Hexafluorophosphoric acid Hexafluorophosphoric acid Hexafluorophosphoric acid appears as a clear colorless aqueous solution containing 60 percent hydrogen hexafluorophosphate (HPF6) by mass. Density 1.65 g / cm3. Corrosive to metals and tissue.
Brand Name: Vulcanchem
CAS No.: 16940-81-1
VCID: VC0102508
InChI: InChI=1S/F6P/c1-7(2,3,4,5)6/q-1/p+1
SMILES: [H+].F[P-](F)(F)(F)(F)F
Molecular Formula: F6HP
Molecular Weight: 145.9722 g/mol

Hexafluorophosphoric acid

CAS No.: 16940-81-1

Main Products

VCID: VC0102508

Molecular Formula: F6HP

Molecular Weight: 145.9722 g/mol

Hexafluorophosphoric acid - 16940-81-1

CAS No. 16940-81-1
Product Name Hexafluorophosphoric acid
Molecular Formula F6HP
Molecular Weight 145.9722 g/mol
IUPAC Name hydron;hexafluorophosphate
Standard InChI InChI=1S/F6P/c1-7(2,3,4,5)6/q-1/p+1
Standard InChIKey LJQLCJWAZJINEB-UHFFFAOYSA-O
Impurities HF, phosphoric acid, difluorophosphoric acid, monofluorophosphoric acid (chemicals are in equilibrium with each other)
SMILES [H+].F[P-](F)(F)(F)(F)F
Canonical SMILES [H+].F[P-](F)(F)(F)(F)F
Colorform Colorless liquid. The commercial product may have a dark honey color which is thought to be due to reduced phosphate species.
Physical Description Hexafluorophosphoric acid appears as a clear colorless aqueous solution containing 60 percent hydrogen hexafluorophosphate (HPF6) by mass. Density 1.65 g / cm3. Corrosive to metals and tissue.
Description Hexafluorophosphoric acid appears as a clear colorless aqueous solution containing 60 percent hydrogen hexafluorophosphate (HPF6) by mass. Density 1.65 g / cm3. Corrosive to metals and tissue.
Shelf Life STABLE IN NEUTRAL AND ALKALINE SOLN /65% SOLN/
FUMING /HEXAHYDRATE/
PubChem Compound 16211447
Last Modified Nov 11 2021
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